Cas no 1235022-38-4 (phenyl 4-({[4-(dimethylsulfamoyl)phenyl]formamido}methyl)piperidine-1-carboxylate)

• Product Name: phenyl 4-({[4-(dimethylsulfamoyl)phenyl]formamido}methyl)piperidine-1-carboxylate
• CAS No: 1235022-38-4
• MF: C₂₂H₂₇N₃O₅S
• MW: 445.531884431839
• CID: 5887924
• PubChem ID: 49689117
• Update Time: 2025-10-31

phenyl 4-({[4-(dimethylsulfamoyl)phenyl]formamido}methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• DCJKQPLPJYMNGT-UHFFFAOYSA-N
• phenyl 4-({[4-(dimethylsulfamoyl)phenyl]formamido}methyl)piperidine-1-carboxylate
• phenyl 4-[[[4-(dimethylsulfamoyl)benzoyl]amino]methyl]piperidine-1-carboxylate
• phenyl 4-((4-(N,N-dimethylsulfamoyl)benzamido)methyl)piperidine-1-carboxylate
• 1235022-38-4
• VU0631444-1
• AKOS024492256
• F5033-3735

• Inchi： 1S/C22H27N3O5S/c1-24(2)31(28,29)20-10-8-18(9-11-20)21(26)23-16-17-12-14-25(15-13-17)22(27)30-19-6-4-3-5-7-19/h3-11,17H,12-16H2,1-2H3,(H,23,26)
• InChI Key： DCJKQPLPJYMNGT-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=CC=C2)=O)CCC(CNC(=O)C2=CC=C(S(N(C)C)(=O)=O)C=C2)CC1

Computed Properties

• Exact Mass: 445.16714214g/mol
• Monoisotopic Mass: 445.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on phenyl 4-({[4-(dimethylsulfamoyl)phenyl]formamido}methyl)piperidine-1-carboxylate

Phenyl 4-({[4-(dimethylsulfamoyl)phenyl]formamido}methyl)piperidine-1-carboxylate (CAS No. 1235022-38-4): A Comprehensive Overview

Phenyl 4-({[4-(dimethylsulfamoyl)phenyl]formamido}methyl)piperidine-1-carboxylate, identified by its CAS number CAS No. 1235022-38-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine core and multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The structural complexity of Phenyl 4-({[4-(dimethylsulfamoyl)phenyl]formamido}methyl)piperidine-1-carboxylate makes it a promising candidate for various applications in medicinal chemistry. The presence of a phenyl ring substituted with a dimethylsulfamoyl group and a formamido moiety attached to a piperidine ring suggests potential interactions with biological targets, making it an attractive scaffold for drug discovery.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The unique structural features of Phenyl 4-({[4-(dimethylsulfamoyl)phenyl]formamido}methyl)piperidine-1-carboxylate position it as a candidate for further exploration in these areas. Specifically, the piperidine ring is known to be a privileged scaffold in drug design due to its ability to interact with various biological targets, including enzymes and receptors.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new therapeutic agents. The combination of the dimethylsulfamoyl and formamido groups provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological properties. This flexibility is crucial in the drug discovery process, where optimizing solubility, bioavailability, and target affinity is essential for achieving therapeutic efficacy.

Recent studies have highlighted the importance of understanding the molecular interactions between small molecules and their biological targets. Computational methods, such as molecular docking and molecular dynamics simulations, have been increasingly employed to predict how Phenyl 4-({[4-(dimethylsulfamoyl)phenyl]formamido}methyl)piperidine-1-carboxylate might bind to proteins and other biomolecules. These computational approaches have provided valuable insights into the compound's binding mode and have helped guide experimental efforts aimed at validating these predictions.

The synthesis of Phenyl 4-({[4-(dimethylsulfamoyl)phenyl]formamido}methyl)piperidine-1-carboxylate presents both challenges and opportunities for chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have made it possible to produce complex molecules like this one more efficiently than ever before.

In addition to its potential therapeutic applications, Phenyl 4-({[4-(dimethylsulfamoyl)phenyl]formamido}methyl)piperidine-1-carboxylate may also find utility in research settings as a tool compound. Its unique structure can be used to develop new synthetic strategies or to probe the mechanisms of biological processes. For instance, derivatives of this compound could be designed to act as probes for studying enzyme function or as inhibitors for validating the role of specific biological pathways.

The pharmaceutical industry continues to invest heavily in discovering new drugs that can address unmet medical needs. Compounds like Phenyl 4-({[4-(dimethylsulfamoyl)phenyl]formamido}methyl)piperidine-1-carboxylate represent the cutting edge of drug discovery efforts. By leveraging advances in synthetic chemistry, computational biology, and pharmacology, researchers are optimistic about the future prospects of this class of molecules.

In conclusion, Phenyl 4-({[4-(dimethylsulfamoyl)phenyl]formamido}methyl)piperidine-1-carboxylate (CAS No. 1235022-38-4) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing new treatments for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.